Cas no 1521490-19-6 (2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide)

• Product Name: 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide
• CAS No: 1521490-19-6
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 5709362
• PubChem ID: 80704163
• Update Time: 2025-06-09

2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-CYANO-N-METHYLBENZENE-1-SULFONAMIDE
• AKOS019271275
• 1521490-19-6
• EN300-1452584
• 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H7ClN2O2S/c1-11-14(12,13)8-4-6(5-10)2-3-7(8)9/h2-4,11H,1H3
• InChI Key： YJBCWDYXQHNIKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide

Introduction to 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide (CAS No. 1521490-19-6)

2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide, identified by its CAS number 1521490-19-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide, including the presence of a chloro group, a cyano group, and an n-methyl substituent on a benzene ring, contribute to its unique chemical properties and potential applications in drug discovery.

The sulfonamide moiety in 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide is particularly noteworthy, as sulfonamides are widely recognized for their role as pharmacophores in numerous therapeutic agents. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The chloro and cyano groups in this molecule introduce electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate in synthetic chemistry. Additionally, the n-methyl group enhances the lipophilicity of the compound, which can be crucial for its absorption and bioavailability when developed into a drug.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced efficacy and reduced side effects. The specific arrangement of functional groups in 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide makes it an attractive candidate for further investigation. Studies have demonstrated that modifications in the aromatic ring and the substituents can significantly alter the biological activity of sulfonamides. For instance, the presence of both electron-withdrawing (chloro and cyano) and electron-donating (n-methyl) groups can fine-tune the reactivity and binding affinity of the compound to biological targets.

One of the most promising areas of research involving 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing sulfonamides that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved therapeutic outcomes. The structural features of 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide make it a suitable scaffold for such modifications, allowing chemists to explore different derivatives with tailored biological activities.

Another significant application of 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide is in the field of antimicrobial drug development. Antibiotic resistance is a growing global health concern, and there is an urgent need for novel antibiotics to combat resistant bacterial strains. Sulfonamides have historically been used as antibiotics due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. The unique structural composition of 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide may confer additional antimicrobial properties, making it a valuable candidate for developing new antibiotics or antibiotic adjuvants.

The synthesis of 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring, followed by the introduction of chloro, cyano, and n-methyl groups at specific positions. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are often employed to achieve the desired structure. The efficiency and scalability of these synthetic routes are crucial for industrial applications where large quantities of the compound may be needed for further development.

In conclusion, 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide (CAS No. 1521490-19-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, compounds like 2-Chloro-5-cyano-n-methylbenzene-1-sulfonamide are expected to play a significant role in future drug discovery efforts.